Cas no 19379-33-0 (Ampicillin Impurity B)

• Product Name: Ampicillin Impurity B
• CAS No: 19379-33-0
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.40476
• CID: 123530
• PubChem ID: 448911
• Update Time: 2025-09-28

Ampicillin Impurity B Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[[(2S)-aminophenylacetyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)- (9CI)
• (2S,5R,6R)-6-[[(2S)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• L-Ampicillin
• ((S)-amino-phenyl-methyl)-penicillin
• (2S,6R)-6-{[(2R)-2-AMINO-2-PHENYLETHANOYL]AMINO}-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLIC ACID
• AC1L9MHL
• AG-E-41637
• CTK0H2262
• PN1
• UNII-SFV84J2559
• L-(+)-Ampicillin
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-, L- (8CI)
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2S)-aminophenylacetyl]amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, [2S-[2α,5α,6β(R*)]]-
• Q27289188
• AMPICILLIN TRIHYDRATE IMPURITY B [EP IMPURITY]
• SFV84J2559
• Ampicillin, anhydrous impurity B [EP]
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6beta(R*)))-
• DTXSID40172992
• Ampicillin trihydrate impurity B [EP]
• Ampicillin, L-
• (2s,5r,6r)-6-((s)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((AMINOPHENYLACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(R*)))-
• (2S,5R,6R)-6-{[(2S)-2-amino-2-phenylacetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Ampicillin Sodium Imp. B (EP); Ampicillin Imp. B (EP); (2S,5R,6R)-6-[[(2S)-2-Amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid; L-Ampicillin; Ampicillin Sodium Impurity B; Ampicillin Impurity B
• AMPICILLIN, ANHYDROUS IMPURITY B [EP IMPURITY]
• (2S,5R,6R)-6-((S)-2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R,6R)-6-[(2-amino-2-phenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((2S)-2-amino-2-phenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• (2S,5R,6R)-6-[[(2S)-2-Amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid (L-Ampicillin)
• 19379-33-0
• SCHEMBL11612980
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-, L-
• AKOS005199462
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(((2S)-aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
• Ampicillin Impurity B
• G67112
• Ampicillin Impurity B

• Inchi： 1S/C16H19N3O4S/c1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t9-,10+,11-,14+/m0/s1
• InChI Key： AVKUERGKIZMTKX-BBGACYKPSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@]12[H])NC([C@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 349.10977
• Monoisotopic Mass: 349.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 683.9±55.0 °C at 760 mmHg
• Flash Point: 367.4±31.5 °C
• PSA: 112.73
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Ampicillin Impurity B Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT